2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-bromophenyl)acetamide

• IUPAC Name: 2-[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy-N-(2-bromophenyl)acetamide
• InChI: InChI=1S/C19H23BrN4O2/c1-14-12-18(23-19(21-14)24-10-6-2-3-7-11-24)26-13-17(25)22-16-9-5-4-8-15(16)20/h4-5,8-9,12H,2-3,6-7,10-11,13H2,1H3,(H,22,25)
• InChI Key: NUKMZJQSOITKGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCCCC2)OCC(=O)NC3=CC=CC=C3Br
• Molecular Formula: C19H23BrN4O2
• Molecular Weight: 419.3 g/mol

Description

2-(Azepan-1-yl)-6-methylpyrimidin-4-yloxy-N-(2-bromophenyl)acetamide, also known as 2-ABPA, is a chemical compound that has a wide range of applications in scientific research. This compound is synthesized via a condensation reaction between 2-amino-6-methylpyrimidine and 2-bromoacetophenone, and is used in various biochemical and physiological experiments. It has been used to study the mechanisms of action of various drugs, and has been used in many lab experiments.

Mechanism of Action

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-bromophenyl)acetamide is known to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine in the brain and other parts of the body. When this compound binds to AChE, it prevents the enzyme from breaking down acetylcholine, resulting in an increase in the amount of acetylcholine available in the body. This increased availability of acetylcholine can have a variety of effects on the body, depending on the concentration of this compound used.
Biochemical and Physiological Effects
The effects of this compound on the body depend on the concentration of the compound used. At low concentrations, this compound has been found to have a stimulatory effect on the nervous system, which can result in an increase in alertness, focus, and energy levels. At higher concentrations, this compound has been found to have a sedative effect on the nervous system, which can result in a decrease in alertness, focus, and energy levels. Additionally, this compound has been found to have various effects on the heart and cardiovascular system, including an increase in heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-bromophenyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, it is relatively non-toxic, making it safe to use in experiments. However, there are some limitations to its use in lab experiments. It is relatively expensive, and it can be difficult to obtain in large quantities. Additionally, it is not soluble in water, making it difficult to use in certain experiments.

Future Directions

The future of 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-bromophenyl)acetamide is promising. It has a wide range of applications in scientific research, and it is being studied for its potential use in the treatment of various diseases and disorders. Additionally, it is being studied for its potential use in the development of new drugs and therapies. Additionally, it is being studied for its potential use in the development of new diagnostic tools and techniques. Finally, it is being studied for its potential use in the development of new materials and technologies.

Synthesis Methods

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-bromophenyl)acetamide is synthesized via a condensation reaction between 2-amino-6-methylpyrimidine and 2-bromoacetophenone. The reaction occurs in the presence of an acid catalyst such as sulfuric acid. The reaction produces a white solid product, which is then purified by recrystallization. The recrystallization process involves dissolving the product in a solvent such as ethanol, then slowly cooling the solution until crystals form. The crystals are then collected and dried. The entire process takes approximately 1-2 hours.

Scientific Research Applications

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-bromophenyl)acetamide is used in various biochemical and physiological experiments. It has been used to study the mechanisms of action of various drugs, and has been used in many lab experiments. For example, it has been used in experiments to study the effects of various drugs on cell growth and development. It has also been used to study the effects of various drugs on the central nervous system. Additionally, it has been used to study the effects of various drugs on the heart and cardiovascular system.